Cas no 156691-84-8 (3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-)

• Product Name: 3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-
• CAS No: 156691-84-8
• MF: C₂₃H₂₈O₂S
• MW: 368.532225608826
• CID: 190487
• PubChem ID: 6438168
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-
• 5-[(E)-2-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]thiophene-3-carboxylic acid
• SCHEMBL3685267
• Agn 191701
• (E)-5-(2-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)propen-1-yl)-3-thiophenecarboxylic acid
• AGN-191701
• 3-Thiophenecarboxylic acid, 5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-
• agn191701
• DTXSID201318486
• 156691-84-8
• CD 2425
• AKOS040745511
• 2-(2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)propen-1-yl)-4-thiophenecarboxylic acid
• (E)-5-(2-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propenyl)-3-thiophenecarboxylic acid
• 2-(2-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphtyl)-propen-1-yl)-4-thiophene carboxylic acid
• CHEMBL93628
• BDBM50032225
• 3-Thiophenecarboxylic acid, 5-(2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propenyl)-, (E)-
• 5-(2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propenyl)-3-thiophenecarboxylic acid
• 5-[(E)-2-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-propenyl]-thiophene-3-carboxylic acid

• Inchi： 1S/C23H28O2S/c1-14(9-17-11-16(13-26-17)21(24)25)18-12-20-19(10-15(18)2)22(3,4)7-8-23(20,5)6/h9-13H,7-8H2,1-6H3,(H,24,25)/b14-9+
• InChI Key： ZEDKEKWGCXBKCJ-NTEUORMPSA-N
• SMILES： S1C=C(C(=O)O)C=C1/C=C(\C)/C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 368.18114
• Monoisotopic Mass: 368.181001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 7.5

Experimental Properties

• Density: 1.101
• Boiling Point: 500°C at 760 mmHg
• Flash Point: 256.2°C
• Refractive Index: 1.587
• PSA: 37.3